Cas no 1157060-76-8 (3-(4-Cyano-2-fluorophenyl)aminopropanamide)

• Product Name: 3-(4-Cyano-2-fluorophenyl)aminopropanamide
• CAS No: 1157060-76-8
• MF: C₁₀H₁₀FN₃O
• MW: 207.204305171967
• CID: 4573810
• Update Time: 2025-08-04

3-(4-Cyano-2-fluorophenyl)aminopropanamide Chemical and Physical Properties

Names and Identifiers

• 3-[(4-cyano-2-fluorophenyl)amino]propanamide
• Propanamide, 3-[(4-cyano-2-fluorophenyl)amino]-
• 3-(4-Cyano-2-fluorophenyl)aminopropanamide

• Inchi： 1S/C10H10FN3O/c11-8-5-7(6-12)1-2-9(8)14-4-3-10(13)15/h1-2,5,14H,3-4H2,(H2,13,15)
• InChI Key： KCBFFWYRUGWXBJ-UHFFFAOYSA-N
• SMILES： C(N)(=O)CCNC1=CC=C(C#N)C=C1F

Computed Properties

• Exact Mass: 207.081
• Monoisotopic Mass: 207.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(4-Cyano-2-fluorophenyl)aminopropanamide

3-(4-Cyano-2-fluorophenyl)aminopropanamide: A Comprehensive Overview

3-(4-Cyano-2-fluorophenyl)aminopropanamide, with the CAS number 1157060-76-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyano group, a fluorine atom, and an amide functional group. The presence of these groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The molecular structure of 3-(4-Cyano-2-fluorophenyl)aminopropanamide consists of a phenyl ring substituted with a cyano group at the 4-position and a fluorine atom at the 2-position. This substitution pattern creates a molecule with both electron-withdrawing groups, which can influence its reactivity and stability. The amide group attached to the phenyl ring further enhances its versatility, as amides are known for their ability to participate in hydrogen bonding and serve as intermediates in peptide synthesis.

Recent studies have highlighted the potential of 3-(4-Cyano-2-fluorophenyl)aminopropanamide in drug discovery. Its structure has been shown to exhibit promising bioactivity in preclinical models, particularly in the context of anticancer and antiviral therapies. Researchers have explored its ability to inhibit key enzymes involved in cellular signaling pathways, making it a candidate for further development as a therapeutic agent.

In addition to its pharmacological applications, this compound has also found utility in materials science. The cyano and fluorine substituents on the phenyl ring contribute to its electronic properties, making it suitable for use in the synthesis of advanced materials such as conductive polymers and high-performance composites. These applications underscore the compound's importance beyond traditional pharmaceutical research.

The synthesis of 3-(4-Cyano-2-fluorophenyl)aminopropanamide involves a multi-step process that typically begins with the preparation of the corresponding phenyl derivative. The introduction of the cyano and fluorine groups is followed by amide formation through coupling reactions. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, facilitating large-scale production for both research and industrial purposes.

From an environmental perspective, understanding the degradation pathways of 3-(4-Cyano-2-fluorophenyl)aminopropanamide is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes hydrolysis, leading to the formation of less complex molecules. These findings are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 3-(4-Cyano-2-fluorophenyl)aminopropanamide (CAS No. 1157060-76-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent research advancements, positions it as a valuable tool in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.